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Compound of Interest

Compound Name: Alfacalcidol-d7

Cat. No.: B12426844 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety, handling, and analytical

applications of Alfacalcidol-d7. Alfacalcidol-d7 is the deuterated form of Alfacalcidol, a

synthetic analog of vitamin D. In research and development, Alfacalcidol-d7 is primarily

utilized as an internal standard for the accurate quantification of Alfacalcidol in biological

matrices and pharmaceutical formulations, leveraging techniques such as liquid

chromatography-mass spectrometry (LC-MS). This guide consolidates critical safety

information, handling precautions, and relevant scientific data to ensure its safe and effective

use in a laboratory setting.

Compound Identification and Properties
Alfacalcidol-d7 shares a virtually identical chemical structure with Alfacalcidol, with the key

difference being the isotopic labeling with seven deuterium atoms. This labeling provides a

distinct mass signature for mass spectrometry-based detection without significantly altering its

chemical and physical properties.
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Identifier Alfacalcidol Alfacalcidol-d7

Synonyms
1-alpha-hydroxycholecalciferol,

1α-hydroxyvitamin D3

1-alpha-hydroxycholecalciferol-

d7, 1α-hydroxyvitamin D3-d7

CAS Number 41294-56-8 Not available

Molecular Formula C27H44O2 C27H37D7O2

Molecular Weight 400.64 g/mol ~407.68 g/mol

Appearance
White to off-white crystalline

solid
White to off-white solid

Solubility

Practically insoluble in water;

soluble in ethanol and fatty

oils.[1]

Similar to Alfacalcidol

Storage Conditions
Store at -20°C, protected from

light and moisture.

Store at -20°C, protected from

light and moisture.

Safety and Hazard Information
The safety profile of Alfacalcidol-d7 is considered analogous to that of Alfacalcidol. The

following tables summarize the known hazards and necessary precautions based on available

safety data sheets (SDS) for Alfacalcidol.

Hazard Identification
Hazard Class Hazard Statement

Acute Toxicity, Oral H300: Fatal if swallowed.[2]

Acute Toxicity, Dermal H310: Fatal in contact with skin.[2]

Acute Toxicity, Inhalation H330: Fatal if inhaled.[2]

First-Aid Measures
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Exposure Route First-Aid Procedure

Ingestion

Immediately call a POISON CENTER or

doctor/physician. Rinse mouth. Do NOT induce

vomiting.[2]

Skin Contact

Take off immediately all contaminated clothing.

Wash off with soap and plenty of water.

Immediately call a POISON CENTER or

doctor/physician.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a

POISON CENTER or doctor/physician.

Inhalation

Remove person to fresh air and keep

comfortable for breathing. Immediately call a

POISON CENTER or doctor/physician.

Handling and Storage
Aspect Precaution

Handling

Avoid contact with skin, eyes, and clothing. Do

not breathe dust. Use only in a well-ventilated

area, preferably in a chemical fume hood. Wear

appropriate personal protective equipment.

Storage

Keep container tightly closed in a dry and well-

ventilated place. Store locked up in a freezer at

recommended temperatures.

Personal Protective Equipment (PPE)
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Protection Type Specification

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection
Wear impervious gloves (e.g., nitrile rubber) and

a lab coat.

Respiratory Protection

Use a NIOSH-approved respirator with an

appropriate cartridge if engineering controls are

inadequate.

Mechanism of Action and Signaling Pathway
Alfacalcidol is a pro-drug that is rapidly converted in the liver to calcitriol (1,25-dihydroxyvitamin

D3), the biologically active form of vitamin D. Calcitriol then exerts its effects by binding to the

Vitamin D Receptor (VDR), a nuclear receptor. The calcitriol-VDR complex forms a heterodimer

with the Retinoid X Receptor (RXR), which then binds to Vitamin D Response Elements

(VDREs) on the DNA. This binding modulates the transcription of target genes involved in

calcium and phosphate homeostasis.
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Caption: Metabolic activation and signaling pathway of Alfacalcidol-d7.

Experimental Protocol: Use of Alfacalcidol-d7 as an
Internal Standard
The primary application of Alfacalcidol-d7 is as an internal standard in quantitative analytical

methods, such as LC-MS/MS, to correct for variability in sample preparation and instrument

response.

Detailed Methodology
Objective: To quantify the concentration of Alfacalcidol in a biological sample (e.g., plasma)

using Alfacalcidol-d7 as an internal standard.

Materials:

Biological sample (e.g., plasma)

Alfacalcidol analytical standard

Alfacalcidol-d7 internal standard solution (of known concentration)

Protein precipitation solvent (e.g., acetonitrile)

Solid-phase extraction (SPE) cartridges (if necessary for sample cleanup)

Reconstitution solvent (compatible with LC mobile phase)

LC-MS/MS system

Procedure:

Sample Preparation:

Thaw the biological samples and analytical standards.

In a microcentrifuge tube, pipette a known volume of the biological sample.
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Spike the sample with a precise volume of the Alfacalcidol-d7 internal standard solution.

This step is critical as the internal standard must be added at the beginning of the sample

preparation process.

Add the protein precipitation solvent (e.g., 3 volumes of acetonitrile to 1 volume of

plasma), vortex thoroughly, and centrifuge to pellet the precipitated proteins.

Carefully transfer the supernatant to a clean tube.

Sample Cleanup (if required):

For complex matrices, an additional cleanup step using solid-phase extraction (SPE) may

be necessary to remove interfering substances.

Condition the SPE cartridge according to the manufacturer's instructions.

Load the supernatant from the previous step onto the cartridge.

Wash the cartridge to remove impurities.

Elute the analyte and internal standard using an appropriate elution solvent.

Evaporation and Reconstitution:

Evaporate the solvent from the supernatant or SPE eluate under a gentle stream of

nitrogen.

Reconstitute the dried residue in a known volume of a solvent compatible with the initial

mobile phase of the LC-MS system.

LC-MS/MS Analysis:

Inject the reconstituted sample into the LC-MS/MS system.

Perform chromatographic separation using a suitable column and mobile phase gradient.

Detect and quantify the analyte (Alfacalcidol) and the internal standard (Alfacalcidol-d7)

using multiple reaction monitoring (MRM) mode. The specific precursor-to-product ion
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transitions for both compounds should be optimized beforehand.

Data Analysis:

Generate a calibration curve by analyzing a series of calibration standards containing

known concentrations of Alfacalcidol and a constant concentration of Alfacalcidol-d7.

Calculate the ratio of the peak area of Alfacalcidol to the peak area of Alfacalcidol-d7 for

each calibrator and the unknown samples.

Determine the concentration of Alfacalcidol in the unknown samples by interpolating their

peak area ratios on the calibration curve.

Experimental Workflow Visualization
The following diagram illustrates a typical workflow for the quantification of Alfacalcidol using

Alfacalcidol-d7 as an internal standard.
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Caption: Workflow for quantitative analysis using an internal standard.
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This guide is intended for informational purposes for trained research professionals. Always

refer to the specific Safety Data Sheet provided by the supplier for the most accurate and up-

to-date information. Adherence to institutional safety protocols and good laboratory practices is

essential when handling any chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12426844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

